Cas no 1355202-96-8 ((5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-methanol)

• Product Name: (5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-methanol
• CAS No: 1355202-96-8
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5208501
• Update Time: 2025-06-08

(5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-methanol

• Inchi： 1S/C11H17N3O/c1-9-6-10(8-15)7-13-11(9)14-4-2-12-3-5-14/h6-7,12,15H,2-5,8H2,1H3
• InChI Key： DPCNLAURVCVLOG-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCNCC2)=C(C)C=C1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on (5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-methanol

Introduction to (5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-methanol (CAS No. 1355202-96-8)

(5-Methyl-6-piperazin-1-yl-pyridin-3-yl-methanol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1355202-96-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both pyridine and piperazine moieties in its molecular structure makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound’s molecular framework consists of a pyridine ring substituted at the 5-position with a methyl group and at the 6-position with a piperazine moiety. This arrangement contributes to its distinct pharmacological profile, making it a valuable candidate for further investigation in medicinal chemistry. The hydroxymethyl group at the 3-position of the pyridine ring further enhances its reactivity, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in exploring the pharmacological potential of (5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-methanol. Research studies have highlighted its role as a key intermediate in the synthesis of novel therapeutic agents. Specifically, its structural features have been found to be conducive in developing compounds with potential applications in treating neurological disorders, including depression and anxiety.

One of the most compelling aspects of this compound is its ability to interact with various biological targets. The piperazine moiety, known for its role as a pharmacophore in many drugs, facilitates strong binding interactions with specific receptors and enzymes. This property has led to investigations into its potential as a scaffold for designing new medications that can modulate neurotransmitter systems.

Recent advancements in computational chemistry and molecular modeling have further elucidated the binding affinity and specificity of (5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-methanol. These studies have demonstrated that the compound can effectively bind to serotonin receptors, suggesting its utility in developing serotonin receptor modulators. Such modulators are of significant interest in the treatment of mood disorders, where serotonin dysregulation plays a crucial role.

The synthesis of (5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-methanol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydroxymethyl group at the 3-position necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale investigations and clinical trials.

In addition to its pharmacological applications, (5-Methyl-6-piperazin-1-yl-pyridin-3-yl)-methanol has shown promise in material science research. Its unique structural properties make it an attractive candidate for developing novel materials with enhanced thermal stability and chemical resistance. These characteristics are particularly relevant in industries requiring robust materials that can withstand harsh environmental conditions.

The compound’s versatility extends to its role as a building block for more complex molecules. Researchers have leveraged its structural features to create derivatives with enhanced pharmacological activity. By modifying specific functional groups within the molecule, scientists have been able to fine-tune its properties, leading to compounds with improved efficacy and reduced side effects.

The future prospects of (5-Methyl-6-piperazin-1-y-pyridin-yl])-methanol are promising, with ongoing research aimed at uncovering new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field. As our understanding of biological systems continues to evolve, so too will our ability to harness the potential of this remarkable compound.

In conclusion, (5-Methyl-pipera-1-y-pyridin-yl])-methanol stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structural features and diverse applications make it a cornerstone in drug development and material science research. As we continue to explore its potential, we can anticipate exciting breakthroughs that will benefit society on multiple fronts.